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Compound of Interest

Compound Name: 2-(4-iodophenyl)propanal

CAS No.: 70991-79-6

Cat. No.: B6147346

Get Quote

Executive Summary: Immediate Action Protocol
Do NOT pour down the drain. Do NOT mix with non-halogenated solvents (e.g., acetone,

ethanol). Do NOT mix with strong oxidizers (e.g., nitric acid, peroxides).

2-(4-iodophenyl)propanal is a halogenated aromatic aldehyde. Its disposal is strictly regulated

due to the presence of the iodine atom, which produces corrosive hydrogen iodide (HI) and

toxic iodine vapors upon combustion. It must be segregated into the Halogenated Organic

Waste stream and disposed of via high-temperature incineration at a licensed facility.

Chemical Profile & Hazard Assessment
Effective disposal requires understanding the specific chemical risks associated with the

molecule's functional groups.
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Feature Specification Disposal Implication

Chemical Name 2-(4-iodophenyl)propanal CAS: 70991-79-6

Functional Groups
Aldehyde (-CHO), Aryl Iodide

(Ar-I)

Reactive intermediate;

halogenated waste.

Reactivity
Air-sensitive (oxidizes to acid);

Polymerization risk

Store under inert gas; minimize

headspace in waste

containers.

Toxicity
Irritant (Skin/Eye/Respiratory);

Potential Sensitizer

Requires full PPE (Nitrile

gloves, goggles, lab coat).[1]

Waste Class Halogenated Organic

CRITICAL: Must be separated

from non-halogenated solvents

to avoid cross-contamination

fees and safety risks.

Flash Point
>110°C (Estimated based on

MW)

Combustible liquid/solid; treat

as flammable waste.

Why "Halogenated" Matters
Standard organic waste (acetone, methanol) is often used as fuel blending for cement kilns.

However, iodinated compounds cannot be processed this way because they release corrosive

acid gases (HI) that damage incinerator scrubbers and release toxic iodine (I₂) into the

atmosphere. They require specialized high-temperature incineration with specific flue gas

treatment.

Pre-Disposal Stabilization & Segregation
Before moving the chemical to waste storage, ensure it is stable.

Aldehyde Stabilization: Aldehydes can auto-oxidize to carboxylic acids (2-(4-

iodophenyl)propanoic acid) upon exposure to air. While the acid is generally stable, the

oxidation process can be exothermic.
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Action: If the material is old or has crystals around the cap, test for peroxides (rare but

possible for some aldehydes) or simply treat as "Potentially Unstable" and request

immediate pickup.

Incompatibility Check:

Keep away from: Strong bases (NaOH, KOH) which can induce aldol condensation (heat

generation).

Keep away from: Strong oxidizers (Nitric acid, Chromic acid) which can cause violent

oxidation.

Visual Guide: Waste Stream Segregation Logic
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Waste: 2-(4-iodophenyl)propanal

Is it mixed with other solvents?

Are the other solvents Halogenated?

Yes

Stream A: Halogenated Organic Waste
(High Temp Incineration)

No (Pure)

Yes (e.g., DCM, Chloroform) No (e.g., Acetone, Hexane)

Does it contain Heavy Metals?

No

Stream C: Mixed Hazardous Waste
(Complex Disposal)

Yes (e.g., Pd catalyst)

Final Check

Stream B: Non-Halogenated Waste
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating iodinated aldehyde waste. Note that even if mixed with

non-halogenated solvents (like acetone), the presence of the Iodine atom forces the entire

mixture into the Halogenated stream.

Step-by-Step Disposal Workflow
Step 1: Container Selection
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Material: High-Density Polyethylene (HDPE) or Amber Glass.

Why: Amber glass protects light-sensitive iodides from decomposition. HDPE is resistant

to organic solvents.

Condition: Must be clean, leak-proof, and have a screw-top cap with a chemically resistant

liner (Teflon/PTFE).

Step 2: Packaging & Labeling
Transfer: Pour the chemical into the container using a funnel to avoid spillage. Do not fill

>90% to allow for thermal expansion.

Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Write "2-(4-iodophenyl)propanal" (Do not use abbreviations).

Constituents: If in solution, list all solvents and their approximate % (e.g., "2-(4-
iodophenyl)propanal 5%, Dichloromethane 95%").

Hazard Checkboxes: Check "Toxic" and "Irritant".

Step 3: Storage
Store in a Secondary Containment tray (polypropylene) to catch leaks.

Store in a cool, well-ventilated area away from direct sunlight (iodine compounds are

photosensitive).[2]

Time Limit: Most institutions (and EPA regulations) require waste to be moved from Satellite

Accumulation Areas (SAA) within 3 days of the container becoming full, or within 90/180

days of the start date depending on generator status.

Emergency Spill Procedures
If a spill occurs outside of a fume hood, evacuate the immediate area.

Spill Response Workflow:
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PPE: Don double nitrile gloves, safety goggles, lab coat, and a half-mask respirator with

organic vapor cartridges if ventilation is poor.

Containment: Use Universal Absorbent Pads or vermiculite to dike the spill.

Note: Do not use paper towels for large spills as they increase surface area for

evaporation.

Neutralization (Optional but Recommended for Odor):

If the aldehyde smell is pungent, cover the absorbed spill with a dilute solution of Sodium

Bisulfite (NaHSO₃) to help sequester the aldehyde, though simple absorption is usually

faster for small spills.

Cleanup: Scoop absorbed material into a wide-mouth HDPE jar.

Decontamination: Wipe the surface with soap and water.

Disposal: Label the jar as "Debris contaminated with 2-(4-iodophenyl)propanal" and

manage as Halogenated Solid Waste.

Regulatory Classification (RCRA/EPA)
For US-based laboratories, strict adherence to EPA codes is mandatory.

Parameter Classification Code

Waste Type Halogenated Organic Solvent
F002 (if spent solvent mix) or

D001 (Ignitable)

Toxicity Characteristic
Not specifically listed (Not P-

or U-listed by default)

Treat as Characteristic

Hazardous Waste

DOT Shipping Name

Flammable Liquid, N.O.S. (if

liquid) or Toxic Solid, Organic,

N.O.S.

Depends on physical state

UN Number
UN 1993 (Flammable Liquid)

or UN 2811 (Toxic Solid)

Consult EHS for specific

shipping
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Note on Incineration: The final disposal facility must be permitted to burn halogenated waste.

The iodine content requires the facility to have acid gas scrubbers to capture HI and I₂

emissions [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/53996144
https://ehs.princeton.edu/book/export/html/382
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.benchchem.com/product/b6147346?utm_src=pdf-custom-synthesis#bc-rfq
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22301&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b6147346/docs#2-4-iodophenyl-propanal-proper-disposal-procedures
https://www.benchchem.com/product/b6147346/docs#2-4-iodophenyl-propanal-proper-disposal-procedures
https://www.benchchem.com/product/b6147346/docs#2-4-iodophenyl-propanal-proper-disposal-procedures
https://www.benchchem.com/product/b6147346/docs#2-4-iodophenyl-propanal-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6147346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6147346?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6147346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

